Cas no 63232-63-3 ([1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester)
63232-63-3 structure
Product Name:[1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester
CAS No:63232-63-3
MF:C32H22O4
MW:470.514688968658
CID:426968
PubChem ID:71381349
Update Time:2025-04-19
[1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester Chemical and Physical Properties
Names and Identifiers
-
- [1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester
- methyl 1-(2-methoxycarbonylanthracen-1-yl)anthracene-2-carboxylate
- DTXSID90803805
- 63232-63-3
- Dimethyl[1,1'-bianthracene]-2,2'-dicarboxylate
- Dimethyl [1,1'-bianthracene]-2,2'-dicarboxylate
-
- Inchi: 1S/C32H22O4/c1-35-31(33)25-13-11-23-15-19-7-3-5-9-21(19)17-27(23)29(25)30-26(32(34)36-2)14-12-24-16-20-8-4-6-10-22(20)18-28(24)30/h3-18H,1-2H3
- InChI Key: KFXJFQGHUXFVAF-UHFFFAOYSA-N
- SMILES: O(C)C(C1C=CC2C=C3C=CC=CC3=CC=2C=1C1=C(C(=O)OC)C=CC2C=C3C=CC=CC3=CC1=2)=O
Computed Properties
- Exact Mass: 470.15186
- Monoisotopic Mass: 470.15180918g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 36
- Rotatable Bond Count: 5
- Complexity: 742
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.3
- Topological Polar Surface Area: 52.6Ų
Experimental Properties
- PSA: 52.6
[1,1'-Bianthracene]-2,2'-dicarboxylic acid, dimethyl ester Related Literature
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Sowmyalakshmi Venkataraman RSC Adv., 2015,5, 73807-73813
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Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
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